Cas no 1646862-12-5 (methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate)

• Product Name: methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate
• CAS No: 1646862-12-5
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• CID: 5086608
• PubChem ID: 146156963
• Update Time: 2026-03-02

methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate
• methyl 2-(2,2-dimethoxyethyliminomethyl)-3-hydroxy-4-methoxybut-2-enoate
• methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate
• methyl (2E)-2-{[(2,2-dimethoxyethyl)amino]methylidene}-4-methoxy-3-oxobutanoate
• 1335210-26-8
• 1646862-12-5
• methyl 2-{[(2,2-dimethoxyethyl)amino]methylidene}-4-methoxy-3-oxobutanoate
• F71566
• DTXSID401126584

• Inchi： 1S/C11H19NO6/c1-15-7-9(13)8(11(14)18-4)5-12-6-10(16-2)17-3/h5,10,13H,6-7H2,1-4H3/b9-8+,12-5+
• InChI Key： GRLJKSJRPHQCBX-AIIWNPJLSA-N
• SMILES： O(C)C(C/N=C/C(/C(=O)OC)=C(/COC)\O)OC

Computed Properties

• Exact Mass: 261.12123733g/mol
• Monoisotopic Mass: 261.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 86.6

Additional information on methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate

Methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate (CAS No. 1646862-12-5): A Comprehensive Overview

Methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate, identified by its CAS number 1646862-12-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The detailed exploration of its chemical properties, synthetic pathways, and emerging applications in medicinal chemistry provides a comprehensive understanding of its relevance in contemporary research.

The molecular structure of Methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate encompasses several key functional groups that contribute to its unique reactivity and biological activity. The presence of a Z-isomerized alkene moiety, combined with an amine-substituted methylene group and methoxy functional groups, creates a versatile scaffold for further chemical modifications. These structural features are particularly valuable in the design of molecules that interact with biological targets, such as enzymes and receptors, underscoring the compound's potential in drug discovery.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate, facilitating its integration into various synthetic strategies. The synthesis typically involves multi-step reactions that highlight the compound's adaptability in constructing complex molecular architectures. For instance, the introduction of the amine functionality via reductive amination or nucleophilic addition reactions allows for the facile incorporation of additional pharmacophores. This flexibility is crucial for tailoring the compound's properties to meet specific pharmacological requirements.

The pharmacological profile of Methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate has been explored in several preclinical studies, demonstrating promising activities in modulating biological pathways relevant to inflammation and metabolic disorders. The compound's ability to interact with specific enzymes and receptors has been investigated through computational modeling and experimental validation. These studies have revealed potential therapeutic benefits, including anti-inflammatory effects and improved metabolic regulation. Such findings position this compound as a valuable candidate for further development into novel therapeutic agents.

In the context of drug discovery, the synthesis and characterization of Methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate exemplify the importance of advanced chemical methodologies in generating structurally diverse libraries for high-throughput screening. The compound's unique structural features make it an attractive scaffold for generating derivatives with enhanced pharmacological properties. Additionally, its amenability to structural modifications allows for the exploration of novel mechanisms of action, which is essential for addressing unmet medical needs.

The industrial relevance of Methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate extends beyond academic research into commercial applications. Its synthesis and utilization in pharmaceutical manufacturing highlight the intersection of basic chemical research and industrial innovation. As demand for high-quality intermediates grows, compounds like this one play a critical role in ensuring efficient and scalable production processes. This underscores their importance not only as research tools but also as practical components in drug development pipelines.

The future directions for research on Methyl(Z)-2-(((2,2-dimethoxyethyl)amino)methylene)-4-methoxy-3-oxobutanoate include further optimization of its synthetic routes to improve yield and purity. Additionally, exploring its biological activity across a broader range of targets will be crucial for expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.